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Compound of Interest

Compound Name: MRV03-068

Cat. No.: B14752382 Get Quote

Initial searches for "MRV03-068" did not yield results for a chemical compound. Instead, this

identifier corresponds to a hydraulic relief valve module. It is crucial to distinguish between

chemical reagents and equipment part numbers to ensure proper safety and disposal protocols

are followed.

Given that "MRV03-068" is a piece of equipment, chemical disposal procedures do not apply.

However, to address the underlying need for safety and logistical information within a

laboratory setting, this guide provides a general framework for the proper disposal of chemical

waste. Researchers, scientists, and drug development professionals should always consult the

specific Safety Data Sheet (SDS) for each chemical for detailed handling and disposal

instructions.

General Laboratory Chemical Waste Disposal
Protocol
The following steps outline a standard procedure for safely managing and disposing of

chemical waste in a laboratory environment. This protocol is designed to minimize risks and

ensure compliance with safety regulations.

Step 1: Identification and Segregation
Properly identify and segregate chemical waste at the point of generation. Never mix

incompatible waste streams, as this can lead to dangerous chemical reactions.
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Waste Categories:

Waste Type Description Examples

Halogenated Solvents
Organic solvents containing

halogens (F, Cl, Br, I).

Chloroform, Dichloromethane,

Trichloroethylene

Non-Halogenated Solvents
Organic solvents without

halogens.

Acetone, Ethanol, Hexanes,

Toluene

Aqueous Waste

Water-based solutions

containing hazardous

chemicals.

Heavy metal solutions, acidic

or basic solutions

Solid Waste Contaminated lab materials.
Contaminated gloves, pipette

tips, absorbent paper

Reactive Waste
Chemicals that are unstable

and can react violently.

Peroxide-forming chemicals,

pyrophorics

Toxic Waste Chemicals that are poisonous.
Cyanide compounds, heavy

metal salts

Step 2: Waste Container Labeling
All waste containers must be clearly and accurately labeled.

Labeling Requirements:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Information Details

"Hazardous Waste"
Clearly indicate the container holds hazardous

materials.

Full Chemical Name(s)
List all chemical constituents by their full name.

Avoid abbreviations or formulas.

Approximate Percentages Estimate the concentration of each component.

Hazard Identification
Indicate the primary hazards (e.g., Flammable,

Corrosive, Toxic).

Accumulation Start Date
The date when the first drop of waste was

added to the container.

Researcher's Name & Lab Contact information for the responsible party.

Step 3: Storage
Store waste containers in a designated, well-ventilated, and secure area.

Ensure containers are closed and sealed when not in use.

Use secondary containment (e.g., a larger, chemically resistant bin) to catch any potential

leaks.

Store incompatible waste types separately to prevent accidental mixing.

Step 4: Disposal Request and Pickup
Follow your institution's specific procedures for requesting a hazardous waste pickup. This

typically involves an online or paper form submitted to the Environmental Health and Safety

(EHS) department. Do not pour chemical waste down the drain or dispose of it in regular trash

unless explicitly permitted by your institution's EHS for specific, non-hazardous materials.

Experimental Workflow for Chemical Waste
Disposal
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The following diagram illustrates the logical steps for proper chemical waste management in a

laboratory.
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Click to download full resolution via product page

Caption: Workflow for Laboratory Chemical Waste Disposal.

Disclaimer: This information provides a general guideline for laboratory chemical safety and

disposal. It is not a substitute for the specific instructions found in a chemical's Safety Data

Sheet (SDS) or your institution's established safety protocols. Always consult the SDS and your

Environmental Health and Safety (EHS) department before handling or disposing of any

chemical.

To cite this document: BenchChem. [Clarification on "MRV03-068" and General Chemical
Disposal Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752382#mrv03-068-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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